(1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
(1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
(1S,2R)-5-methoxy-1-methyl-2-(propylamino)tetralin hydrochloride is a hydrochloride obtained by reaction of (1S,2R)-5-methoxy-1-methyl-2-(propylamino)tetralin with one equivalent of hydrochloric acid. Dopamine receptor antagonist with preferential action at presynaptic receptors (pKi values are 6.95, 6.67, 6.37, 6.21 and 6.07 at hD3. hD4, hD2S, hD2L and rD2 receptors respectively). It has a role as a dopaminergic antagonist. It contains a (1S,2R)-5-methoxy-1-methyl-2-(propylammonio)tetralin(1+).
Brand Name:
Vulcanchem
CAS No.:
85378-82-1
VCID:
VC0004208
InChI:
InChI=1S/C15H23NO.ClH/c1-4-10-16-14-9-8-13-12(11(14)2)6-5-7-15(13)17-3;/h5-7,11,14,16H,4,8-10H2,1-3H3;1H/t11-,14+;/m0./s1
SMILES:
CCCNC1CCC2=C(C1C)C=CC=C2OC.Cl
Molecular Formula:
C15H24ClNO
Molecular Weight:
269.81 g/mol
(1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
CAS No.: 85378-82-1
VCID: VC0004208
Molecular Formula: C15H24ClNO
Molecular Weight: 269.81 g/mol
* For research use only. Not for human or veterinary use.
| Description | (1S,2R)-5-methoxy-1-methyl-2-(propylamino)tetralin hydrochloride is a hydrochloride obtained by reaction of (1S,2R)-5-methoxy-1-methyl-2-(propylamino)tetralin with one equivalent of hydrochloric acid. Dopamine receptor antagonist with preferential action at presynaptic receptors (pKi values are 6.95, 6.67, 6.37, 6.21 and 6.07 at hD3. hD4, hD2S, hD2L and rD2 receptors respectively). It has a role as a dopaminergic antagonist. It contains a (1S,2R)-5-methoxy-1-methyl-2-(propylammonio)tetralin(1+). |
|---|---|
| CAS No. | 85378-82-1 |
| Product Name | (1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride |
| Molecular Formula | C15H24ClNO |
| Molecular Weight | 269.81 g/mol |
| IUPAC Name | (1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C15H23NO.ClH/c1-4-10-16-14-9-8-13-12(11(14)2)6-5-7-15(13)17-3;/h5-7,11,14,16H,4,8-10H2,1-3H3;1H/t11-,14+;/m0./s1 |
| Standard InChIKey | KIRYNZFMOLYYQB-YECZQDJWSA-N |
| Isomeric SMILES | CCCN[C@@H]1CCC2=C([C@@H]1C)C=CC=C2OC.Cl |
| SMILES | CCCNC1CCC2=C(C1C)C=CC=C2OC.Cl |
| Canonical SMILES | CCCNC1CCC2=C(C1C)C=CC=C2OC.Cl |
| Synonyms | (1S,2R)-cis-5-Methoxy-1-methyl-2-(N-propylamino)tetralin hydrochloride |
| PubChem Compound | 13755572 |
| Last Modified | Apr 15 2024 |
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